Cas no 2172246-98-7 (1-(2,4-difluorophenyl)bicyclo2.1.1hexane-5-carboxylic acid)

• Product Name: 1-(2,4-difluorophenyl)bicyclo2.1.1hexane-5-carboxylic acid
• CAS No: 2172246-98-7
• MF: C₁₃H₁₂F₂O₂
• MW: 238.229990959167
• CID: 6023742
• PubChem ID: 165576143
• Update Time: 2025-08-01

1-(2,4-difluorophenyl)bicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)bicyclo2.1.1hexane-5-carboxylic acid
• EN300-1572748
• 1-(2,4-difluorophenyl)bicyclo[2.1.1]hexane-5-carboxylic acid
• 2172246-98-7

• Inchi： 1S/C13H12F2O2/c14-8-1-2-9(10(15)5-8)13-4-3-7(6-13)11(13)12(16)17/h1-2,5,7,11H,3-4,6H2,(H,16,17)
• InChI Key： PGLQTOHNNAHWDN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C12CCC(C1)C2C(=O)O)F

Computed Properties

• Exact Mass: 238.08053595g/mol
• Monoisotopic Mass: 238.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2,4-difluorophenyl)bicyclo2.1.1hexane-5-carboxylic acid

1-(2,4-Difluorophenyl)bicyclo[2.1.1]hexane-5-carboxylic Acid

The compound 1-(2,4-difluorophenyl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS No: 2172246-98-7) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique bicyclic structure, which consists of a bicyclo[2.1.1]hexane framework fused with a 2,4-difluorophenyl group at the 5-position of the carboxylic acid moiety.

Recent studies have highlighted the importance of this compound in drug discovery, particularly in the development of bicyclic frameworks for medicinal chemistry applications. The presence of the difluorophenyl group introduces electronic and steric effects that enhance the molecule's bioavailability and pharmacokinetic properties. This makes it an attractive candidate for use in small molecule drug design, where structural diversity and functional versatility are crucial.

The synthesis of bicyclo[2.1.1]hexane derivatives has been a topic of extensive research over the past decade. Advanced methodologies, including ring-closing metathesis and enolate alkylation, have enabled the efficient construction of this complex bicyclic system. The incorporation of the difluorophenyl group at the 5-position further stabilizes the molecule's conformation, making it suitable for various chemical transformations.

In terms of physical properties, bicyclo[2.1.1]hexane-5-carboxylic acid derivatives exhibit high thermal stability and moderate solubility in organic solvents. These characteristics make them ideal for use in crystal engineering and supramolecular chemistry, where precise control over molecular interactions is essential.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations have revealed that the difluorophenyl group significantly alters the electron distribution within the bicyclic framework, enhancing its reactivity towards electrophilic substitution reactions.

Moreover, this compound has shown promising results in biological assays targeting various enzyme systems. Its ability to modulate enzyme activity through non-covalent interactions has positioned it as a potential lead compound in enzyme inhibition studies.

In conclusion, 1-(2,4-difluorophenyl)bicyclo[2.1.1]hexane-5-carboxylic acid represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique structural features and versatile chemical properties make it a valuable tool for researchers across multiple disciplines.